Cas no 116997-22-9 (1H-Imidazol-2-yl(4-methylphenyl)methanone)

• Product Name: 1H-Imidazol-2-yl(4-methylphenyl)methanone
• CAS No: 116997-22-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD00956848
• CID: 1086775
• PubChem ID: 3661024
• Update Time: 2025-04-20

1H-Imidazol-2-yl(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (1H-Imidazol-2-yl)(p-tolyl)methanone
• 1H-imidazol-2-yl-(4-methylphenyl)methanone
• 1H-imidazol-2-yl(4-methylphenyl)methanone(SALTDATA: FREE)
• HMS2211G16
• MFCD00956848
• BS-35622
• CHEMBL1354790
• 2-(4-METHYLBENZOYL)-1H-IMIDAZOLE
• CHEMBRDG-BB 9070937
• DB-345729
• AKOS006220449
• (1H-Imidazol-2-yl)(4-methylphenyl)methanone
• 116997-22-9
• Methanone, 1H-imidazol-2-yl(4-methylphenyl)-
• 1H-IMIDAZOL-2-YL(4-METHYLPHENYL)METHANONE
• SCHEMBL6420193
• DTXSID80394777
• SMR000841147
• CS-0362758
• HMS3338L04
• MLS001241047
• 1H-Imidazol-2-yl(4-methylphenyl)methanone

• MDL： MFCD00956848
• Inchi： 1S/C11H10N2O/c1-8-2-4-9(5-3-8)10(14)11-12-6-7-13-11/h2-7H,1H3,(H,12,13)
• InChI Key： MWFUQWJSIBEMPW-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=CN1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 1.94910